Cas no 1353976-13-2 (3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile)

• Product Name: 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile
• CAS No: 1353976-13-2
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 2162394
• Update Time: 2023-08-05

3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile
• 3-(((2-Aminoethyl)(cyclopropyl)amino)methyl)benzonitrile
• AM94094
• 3-{[(2-aminoethyl)cyclopropylamino]methyl}-benzonitrile

• Inchi： 1S/C13H17N3/c14-6-7-16(13-4-5-13)10-12-3-1-2-11(8-12)9-15/h1-3,8,13H,4-7,10,14H2
• InChI Key： JPIUGTBFZKUHFA-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(C#N)C=1)(CCN)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Topological Polar Surface Area: 53